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Compound of Interest

Compound Name: 2,6,11-Trimethyldodecane
CAS No.: 31295-56-4
Cat. No.: B1213657
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Executive Summary

This application note details the protocol for the gravimetric preparation of 2,6,11-
Trimethyldodecane (CAS: 31295-56-4) standards. Unlike its biologically ubiquitous isomer
Farnesane (2,6,10-trimethyldodecane), the 2,6,11- isomer is often utilized as a robust Internal
Standard (IS) in metabolomics and petrochemical profiling due to its structural stability and
distinct chromatographic retention time.

This guide addresses the specific challenges of handling C15 branched alkanes: preventing
surface adsorption, managing semi-volatility during weighing, and selecting solvents that
minimize discrimination effects during GC-MS injection.

Compound Profile & Analytical Significance
Chemical Identity[1][2]

o |[UPAC Name: 2,6,11-Trimethyldodecane[1][2][3][4]

e CAS Number: 31295-56-4[2][3][4][5](6][7]
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Molecular Formula:

[BIB1[4][5][9]

Molecular Weight: 212.42 g/mol [3][5]

Density: 0.766 g/mL (at 20°C)

Boiling Point: ~247.8°C[2][5][7]

Strategic Application

In analytical chemistry, 2,6,11-trimethyldodecane serves a critical role as a non-interfering
Internal Standard.

o Resolution: It typically elutes distinct from the biological farnesane (2,6,10-isomer), allowing
for precise quantification of natural sesquiterpenes without mass spectral overlap.

» Stability: As a fully saturated alkane, it resists oxidation, unlike unsaturated terpenes (e.g.,
farnesene).

Protocol 1: Primary Stock Solution Preparation
(Gravimetric)

Objective: Create a certified stock solution (approx. 1000 pug/mL) with <0.5% uncertainty.

Materials & Reagents
e Neat Standard: 2,6,11-Trimethyldodecane (>98% purity).

e Solvent:Isooctane (2,2,4-Trimethylpentane), HPLC/GC Grade.

o Expert Insight: Isooctane (BP 99°C) is preferred over n-Hexane (BP 69°C) for C15
alkanes. Its higher boiling point reduces evaporation loss during handling and minimizes
"needle discrimination” (fractionation) in hot GC splitless injectors.

o Glassware: Class A Volumetric Flask (10 mL or 25 mL), amber glass.

o Balance: Analytical balance readable to 0.01 mg (5 decimal places preferred).

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Farnesane
https://www.guidechem.com/encyclopedia/2-6-11-trimethyldodecane-dic295179.html
https://pubchem.ncbi.nlm.nih.gov/compound/2_6_11-Trimethyldodecane
https://www.lookchem.com/404.htm
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C15H32/c1-6-14(4)10-8-12-15(5)11-7-9-13(2)3/h13-15H%2C6-12H2%2C1-5H3
https://www.guidechem.com/encyclopedia/2-6-11-trimethyldodecane-dic295179.html
https://www.lookchem.com/404.htm
https://m.chemicalbook.com/ProductChemicalPropertiesCB2308421_EN.htm
https://www.lookchem.com/404.htm
https://www.chemsrc.com/en/cas/31295-56-4_896217.html
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#application-note-high-precision-preparation-of-2-6-11-trimethyldodecane-analytical-standards
https://www.benchchem.com/product/b1213657/docs?utm_src=pdf-body#application-note-high-precision-preparation-of-2-6-11-trimethyldodecane-analytical-standards
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1213657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Workflow Diagram

The following diagram illustrates the critical decision points in the preparation workflow to
ensure mass accuracy.

Start: Neat Standard

Select Solvent:
Isooctane (Preferred) or Hexane

Check Solubility

Weighing Step:
Direct Addition vs. Difference

Solid/Viscous \ Volatile Liquid

Direct Weighing Weighing by Difference

(Risk: Evaporation) (Recommended)

1
\
\\Not recommended for C15

A

Dissolution:
Fill to 80% Vol -> Vortex -> Temper -> Fill to Mark

Storage:

Amber Vial, PTFE Cap, -20°C

Click to download full resolution via product page

Step-by-Step Procedure (Weighing by Difference)

Because 2,6,11-trimethyldodecane is a liquid at room temperature, "weighing by difference" is
required to account for liquid adhering to the pipette tip or syringe.
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o Tare: Place a 10 mL Class A volumetric flask containing approx. 5 mL of Isooctane on the
balance. Tare to zero.

e Transfer: Using a gas-tight syringe or glass Pasteur pipette, draw up approximately 13 puL of
neat 2,6,11-trimethyldodecane (Target mass: 10 mg).

» Dispense: Dispense the liquid directly into the solvent in the flask. Do not touch the solvent
with the tip, but ensure the droplet falls into the liquid.

» Reweigh: Record the mass (

)

o Calculation:

o Dilute: Add Isooctane to just below the meniscus line.

o Temper: Allow the solution to equilibrate to room temperature (20°C) for 10 minutes. Thermal
expansion of isooctane is significant (

).

Finalize: Add solvent dropwise to the mark. Invert 20 times to mix.

Protocol 2: Calibration & Working Standards

Objective: Create a calibration curve (1 pg/mL to 100 pg/mL) ensuring linearity.

Serial Dilution Strategy

Avoid "micropipetting" small volumes (<10 pL) of volatile solvents. Use larger transfer volumes
(>100 pL) to minimize error.
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Source Volume .
Standard Level ) Final Vol (mL) Conc. (pg/mL)
Solution Transfer (uL)
~10 mg
Stock A Neat ) 10 1000
(weighed)
Cal 5 Stock A 1000 10 100
Cal4 Cal 5 5000 10 50
Cal 3 Cal 5 1000 10 10
Cal 2 Cal 3 5000 10 5
Call Cal 3 1000 10 1

Quality Control Check (GC-MS)

Before running samples, the standard must be validated against a secondary source or a
retention index ladder.

e Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms or HP-5ms).
e Oven Program: 60°C (1 min) - 20°C/min - 300°C (5 min).

» Validation Metric: The 2,6,11- isomer should elute between n-Pentadecane (C15) and n-
Hexadecane (C16) but distinct from Farnesane.

o Kovats Retention Index (RI): Expect an RI of approximately 1454 on polar wax columns or
1420-1440 on non-polar DB-5 columns [1].

Protocol 3: Instrumental Analysis Decision Tree

When analyzing samples using this standard, the choice of ionization mode is critical. C15
alkanes fragment heavily in Electron Impact (EI) ionization.
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Mass Spectral Interpretation

o Base Peak: m/z 57 or 71 (typical alkane fragmentation).
e Molecular lon: m/z 212 (often weak or absent in EI).

o Diagnostic Fragment: Look for m/z 197 (Loss of methyl group, M-15). Unlike straight-chain
alkanes, branched alkanes often show enhanced M-15 peaks at the branch points.

Storage and Stability

 Vials: Amber borosilicate glass with PTFE/Silicone septa.
e Temperature: Store at -20°C.

e Shelf Life: 12 months.

e Warning: C15 alkanes can slowly diffuse through low-quality septa. If solvent volume
decreases, the concentration increases, invalidating the standard. Always mark the
meniscus level on the vial before storage.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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